Cas no 1330171-47-5 (3,5,6-Trichloro-2-pyridinol-13C5)
1330171-47-5 structure
Product Name:3,5,6-Trichloro-2-pyridinol-13C5
CAS No:1330171-47-5
MF:C5H2Cl3NO
MW:203.397752285004
CID:1063375
PubChem ID:71752700
Update Time:2025-04-20
3,5,6-Trichloro-2-pyridinol-13C5 Chemical and Physical Properties
Names and Identifiers
-
- 3,5,6-Trichloro-2-pyridinol-13C5
- 3,5,6-Trichloro-2-py
- 3,5,6-trichloro-1H-pyridin-2-one
- DTXSID90858512
- 1330171-47-5
- 3,5,6-Trichloro(~13~C_5_)pyridin-2(1H)-one
- DB-282796
- 3,5,6-trichloro-(2,3,4,5,6-13C5)1H-pyridin-2-one
-
- Inchi: 1S/C5H2Cl3NO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)/i1+1,2+1,3+1,4+1,5+1
- InChI Key: WCYYAQFQZQEUEN-CVMUNTFWSA-N
- SMILES: Cl[13C]1=[13C]([13CH]=[13C]([13C](N1)=O)Cl)Cl
Computed Properties
- Exact Mass: 201.93700
- Monoisotopic Mass: 201.936971g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 2.74740
3,5,6-Trichloro-2-pyridinol-13C5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T773862-1mg |
3,5,6-Trichloro-2-pyridinol-13C5 |
1330171-47-5 | 1mg |
$ 1203.00 | 2023-09-05 | ||
| TRC | T773862-5mg |
3,5,6-Trichloro-2-pyridinol-13C5 |
1330171-47-5 | 5mg |
$ 4797.00 | 2023-09-05 | ||
| A2B Chem LLC | AE39162-1mg |
3,5,6-Trichloro-2-pyridinol-13C5 |
1330171-47-5 | 1mg |
$1290.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39162-5mg |
3,5,6-Trichloro-2-pyridinol-13C5 |
1330171-47-5 | 5mg |
$4779.00 | 2024-04-20 |
3,5,6-Trichloro-2-pyridinol-13C5 Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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